Cas no 111946-69-1 (4-Thiazolecarboxylicacid, 2-[(1S)-1-hydroxyethyl]-, ethyl ester)

• Product Name: 4-Thiazolecarboxylicacid, 2-[(1S)-1-hydroxyethyl]-, ethyl ester
• CAS No: 111946-69-1
• MF: C₈H₁₁NO₃S
• MW: 201.242841005325
• CID: 129473
• PubChem ID: 45117617
• Update Time: 2025-04-19

4-Thiazolecarboxylicacid, 2-[(1S)-1-hydroxyethyl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolecarboxylicacid, 2-[(1S)-1-hydroxyethyl]-, ethyl ester
• 4-Thiazolecarboxylicacid,2-(1-hydroxyethyl)-,ethylester,(S)-(9CI)
• (S)-1-Boc-3-piperidine acetate ethyl ester
• ethyl (S)-(1-tert-butoxycarbonylpiperidin-3-yl)acetate
• Ethyl (S)-2-(1-hydroxyethyl)-thiazole-4-carboxylate
• PubChem11418
• SureCN792648
• 111946-69-1
• (S)-ethyl 2-(1-hydroxyethyl)thiazole-4-carboxylate
• 4-thiazolecarboxylic acid,2-(1-hydroxyethyl)-,ethyl ester,(s)-
• ethyl 2-[(1S)-1-hydroxyethyl]-1,3-thiazole-4-carboxylate

• Inchi： 1S/C8H11NO3S/c1-3-12-8(11)6-4-13-7(9-6)5(2)10/h4-5,10H,3H2,1-2H3/t5-/m0/s1
• InChI Key： YGMYQJINQIYLLW-YFKPBYRVSA-N
• SMILES： S1C=C(C(=O)OCC)N=C1[C@H](C)O

Computed Properties

• Exact Mass: 201.04600
• Monoisotopic Mass: 201.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.7A^2
• XLogP3: 1.1

Experimental Properties

• PSA: 87.66000
• LogP: 1.37310